Cas no 136904-69-3 (2'-Thioadenosine)

2'-Thioadenosine is a modified nucleoside analogue in which the 2'-hydroxyl group of adenosine is replaced by a thiol group. This structural alteration enhances its stability against enzymatic degradation, making it valuable for biochemical and pharmacological research. The sulfur substitution at the 2' position influences its conformational flexibility and binding affinity, allowing for unique interactions with nucleic acids and proteins. 2'-Thioadenosine is particularly useful in studying RNA structure and function, as well as in the development of nucleoside-based therapeutics. Its distinct properties also make it a promising candidate for investigating enzyme mechanisms and designing inhibitors targeting nucleotide-processing enzymes.

2'-Thioadenosine structure

Product Name:2'-Thioadenosine

CAS No:136904-69-3

MF:C₁₀H₁₃N₅O₃S

MW:283.306919813156

CID:1063053

PubChem ID:10085225

Update Time:2025-05-27

2'-Thioadenosine Chemical and Physical Properties

Names and Identifiers

- 2'-Thioadenosine
- (2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-sulfanyloxolan-3-ol
- BDBM50057300
- CHEMBL14326
- thioadenosine
- (2R,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxymethyl)-4-mercaptotetrahydrofuran-3-ol
- DB-314382
- 60239-18-1 (non-salt)
- DTXSID20435431
- SCHEMBL2699533
- PD138045
- J-006937
- 136904-69-3
- (2R,3R,4R,5R)-5-(6-Amino-purin-9-yl)-2-hydroxymethyl-4-mercapto-tetrahydro-furan-3-ol
- Inchi： 1S/C10H13N5O3S/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(19)6(17)4(1-16)18-10/h2-4,6-7,10,16-17,19H,1H2,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1
- InChI Key： VLRCFULRQZKFRM-KQYNXXCUSA-N
- SMILES： S[C@@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

Exact Mass: 283.07391047g/mol
Monoisotopic Mass: 283.07391047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 120Å²

2'-Thioadenosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T344415-2.5mg	2'-Thioadenosine	136904-69-3	2.5mg	$207.00	2023-05-17
TRC	T344415-25mg	2'-Thioadenosine	136904-69-3	25mg	$1642.00	2023-05-17
TRC	T344415-200mg	2'-Thioadenosine	136904-69-3	200mg	$ 12800.00	2023-09-05